Cas no 9060-11-1 (2-({2-[2-{[(6-amino-2-{3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl}-5-methylpyrimidin-4-yl)carbonyl]amino}-3-({5-[(1-{[2-(4-{[4-(N-{4-[(diaminomethylidene)amino]butyl}carbamimidamido)butyl]carbamoyl}-2,4'-bi-1,3-thiazol-2'-yl)ethyl]amino}-3-hyd)

• Product Name: 2-({2-[2-{[(6-amino-2-{3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl}-5-methylpyrimidin-4-yl)carbonyl]amino}-3-({5-[(1-{[2-(4-{[4-(N-{4-[(diaminomethylidene)amino]butyl}carbamimidamido)butyl]carbamoyl}-2,4'-bi-1,3-thiazol-2'-yl)ethyl]amino}-3-hyd
• CAS No: 9060-11-1
• MF: C₆₀H₉₅N₂₃O₂₁S₂
• MW: 1538.66780877113
• CID: 1957727
• PubChem ID: 84043
• Update Time: 2025-04-21

2-({2-[2-{[(6-amino-2-{3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl}-5-methylpyrimidin-4-yl)carbonyl]amino}-3-({5-[(1-{[2-(4-{[4-(N-{4-[(diaminomethylidene)amino]butyl}carbamimidamido)butyl]carbamoyl}-2,4'-bi-1,3-thiazol-2'-yl)ethyl]amino}-3-hyd Chemical and Physical Properties

Names and Identifiers

• 2-({2-[2-{[(6-amino-2-{3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl}-5-methylpyrimidin-4-yl)carbonyl]amino}-3-({5-[(1-{[2-(4-{[4-(N-{4-[(diaminomethylidene)amino]butyl}carbamimidamido)butyl]carbamoyl}-2,4'-bi-1,3-thiazol-2'-yl)ethyl]amino}-3-hyd
• Bleomycin-B4
• CCRIS 1252
• Bleomycinamide, N1-(4-((aminoiminomethyl)(4-((aminoiminomethyl)amino)butyl)amino)butyl)-
• Q59582221
• Bleomycin B4
• 9060-11-1
• N1-(4-((Aminoiminomethyl)(4-((aminoiminomethyl)amino)butyl)amino)butyl)bleomycinamide

• Inchi： 1S/C60H95N23O21S2/c1-23-36(79-49(82-47(23)63)28(15-34(62)87)74-16-27(61)48(64)93)53(97)81-38(44(29-17-70-22-75-29)102-57-46(42(91)40(89)32(18-84)101-57)103-56-43(92)45(104-60(69)99)41(90)33(19-85)100-56)54(98)76-25(3)39(88)24(2)50(94)80-37(26(4)86)52(96)72-12-9-35-77-31(21-105-35)55-78-30(20-106-55)51(95)71-10-5-7-13-83(59(67)68)14-8-6-11-73-58(65)66/h17,20-22,24-28,32-33,37-46,56-57,74,84-86,88-92H,5-16,18-19,61H2,1-4H3,(H2,62,87)(H2,64,93)(H3,67,68)(H2,69,99)(H,70,75)(H,71,95)(H,72,96)(H,76,98)(H,80,94)(H,81,97)(H2,63,79,82)(H4,65,66,73)
• InChI Key： XRKOAIXTCFOKJS-UHFFFAOYSA-N
• SMILES： S1C=C(C2=NC(=CS2)C(NCCCCN(C(=N)N)CCCC/N=C(\N)/N)=O)N=C1CCNC(C(C(C)O)NC(C(C)C(C(C)NC(C(C(C1=CN=CN1)OC1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(CO)O1)O)OC(N)=O)O)NC(C1C(C)=C(N)N=C(C(CC(N)=O)NCC(C(N)=O)N)N=1)=O)=O)O)=O)=O

Computed Properties

• Exact Mass: 1537.65142948g/mol
• Monoisotopic Mass: 1537.65142948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 33
• Heavy Atom Count: 106
• Rotatable Bond Count: 43
• Complexity: 2920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 19
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.6
• Topological Polar Surface Area: 801Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid glycopeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides Hybrid glycopeptides